4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid
Overview
Description
4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO4 and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis : A study on a structurally related compound, 4-(2-methoxycarbonyl-ethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid benzyl ester, explored its crystal structure using X-ray diffraction. This research is crucial for understanding the molecular and crystal structure of similar compounds (Silva et al., 2006).
Catalytic Synthesis : A study demonstrated the synthesis of pyrroles through Fe(II)-catalyzed isomerization of 4-vinylisoxazoles, which can lead to various pyrrole-2-carboxylic acid derivatives. This highlights the compound's role in synthetic organic chemistry (Galenko et al., 2017).
Relay Catalysis : Another research focused on the one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates using a relay catalytic cascade reaction. This method introduces substituents at the pyrrole nitrogen, showing the compound's utility in complex organic syntheses (Galenko et al., 2015).
Microwave-Assisted Synthesis : Research on the microwave-assisted Paal–Knorr reaction demonstrated the synthesis of methoxycarbonyl heterocycles, including derivatives of pyrroles. This showcases the compound's relevance in efficient heterocyclic synthesis (Minetto et al., 2005).
Electrochemical Reduction : A study on the electroreduction of methoxycarbonyl groups attached to pyridine rings, similar to the methoxycarbonyl group in 4-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid, provides insights into the electrochemical behaviors of such compounds (Nonaka et al., 1981).
Synthesis of Antiinflammatory Agents : The compound was used in the synthesis of pyrrolo[1,2-a]pyrrole-1-carboxylic acids, showing potential for developing new antiinflammatory and analgesic agents (Muchowski et al., 1985).
Properties
IUPAC Name |
4-methoxycarbonyl-1H-pyrrole-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-12-7(11)4-2-5(6(9)10)8-3-4/h2-3,8H,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCTBYJHKFAEBLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC(=C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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